2-(2-methoxy-4-methylphenyl)acetic acid
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{ "Design of the Synthesis Pathway": "The synthesis of 2-(2-methoxy-4-methylphenyl)acetic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-methoxy-4-methylphenol", "Bromobenzene", "Sodium hydride", "Diethyl malonate", "Ethyl chloroacetate", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Ethanol" ], "Reaction": [ "Step 1: Bromination of 2-methoxy-4-methylphenol with bromobenzene and sodium hydride to form 2-bromo-4-methoxy-6-methylphenol", "Step 2: Alkylation of diethyl malonate with 2-bromo-4-methoxy-6-methylphenol using sodium hydride to form 2-(2-methoxy-4-methylphenyl)malonic acid diethyl ester", "Step 3: Decarboxylation of 2-(2-methoxy-4-methylphenyl)malonic acid diethyl ester using sodium hydroxide to form 2-(2-methoxy-4-methylphenyl)acetic acid", "Step 4: Purification of the final product through acidification with hydrochloric acid, extraction with ethyl chloroacetate, and neutralization with sodium bicarbonate. The product is then washed with water and dried with sodium chloride." ] } | |
CAS RN |
13721-18-1 |
Molecular Formula |
C10H12O3 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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